Cas no 178269-54-0 (4-methyl-2-propylpent-4-enoic acid)

• Product Name: 4-methyl-2-propylpent-4-enoic acid
• CAS No: 178269-54-0
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1371886
• PubChem ID: 193960
• Update Time: 2025-04-20

4-methyl-2-propylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-propylpent-4-enoic acid
• AKOS017531567
• 178269-54-0
• 4-Pentenoic acid, 4-methyl-2-propyl-
• 4-methyl-2-n-propyl-4-pentenoic acid
• DTXSID40939062
• CHEMBL5291194
• SCHEMBL14574037
• (+-)-4-Methyl-2-n-propyl-4-pentenoic acid

• Inchi： 1S/C9H16O2/c1-4-5-8(9(10)11)6-7(2)3/h8H,2,4-6H2,1,3H3,(H,10,11)
• InChI Key： NOKWCZKVIFCELV-UHFFFAOYSA-N
• SMILES： OC(C(CC(=C)C)CCC)=O

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3